2-Methoxy-4-(1-piperazinyl)-benzenamine 3HCl

• IUPAC Name: 2-methoxy-4-piperazin-1-ylaniline
• InChI: InChI=1S/C11H17N3O/c1-15-11-8-9(2-3-10(11)12)14-6-4-13-5-7-14/h2-3,8,13H,4-7,12H2,1H3
• InChI Key: BKPFXMIOYQJWDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2CCNCC2)N
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Protodeboronation of pinacol boronic esters has also been reported.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the Suzuki–Miyaura coupling. Protodeboronation of pinacol boronic esters has also been reported. These reactions involve the use of organoboron reagents.

Mechanism of Action

The mechanism of action for similar compounds often involves the Suzuki–Miyaura coupling. This process involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Safety and Hazards

The safety data sheet for a similar compound, “4-Methoxyphenol”, indicates that it is harmful if swallowed, may cause an allergic skin reaction, causes serious eye irritation, and is toxic to aquatic life.

Future Directions

The future directions for research on “2-methoxy-4-(1-piperazinyl)-Benzenamine” and similar compounds could involve further exploration of the Suzuki–Miyaura coupling and other chemical reactions. Additionally, more research could be done to fully understand the physical and chemical properties, as well as the safety and hazards, of these compounds.